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Compound of Interest

Compound Name: Ergosterol

Cat. No.: B1671047 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Ergosterol, also known as Provitamin D2. Adherence to these

protocols is critical for minimizing exposure risk and maintaining a secure research

environment.

Personal Protective Equipment (PPE): The First Line of
Defense
When handling Ergosterol, particularly in its solid, powdered form, a comprehensive suite of

personal protective equipment is required to prevent dermal, ocular, and respiratory exposure.
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PPE Component Specification Purpose

Hand Protection

Nitrile or neoprene rubber

gloves.[1] Inspect gloves prior

to use.[1]

Prevents skin contact.

Body Protection
Long-sleeved clothing or lab

coat.[1]

Protects skin and personal

clothing from contamination.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2]

Protects eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter.

[1]

Required when engineering

controls are insufficient, during

large-scale use, in

emergencies, or if dust

formation is likely.[1]

Chemical and Physical Properties
Understanding the properties of Ergosterol is crucial for safe handling and storage.

Property Value

Appearance
White to off-white crystalline powder or solid.[1]

[2][3]

Odor Odorless.[1]

Molecular Formula C28H44O.[1]

Molecular Weight 396.64 g/mol .[1]

Melting Point 156 - 166 °C (312.8 - 330.8 °F).[1][2][4]

Boiling Point 250 °C (482 °F).[1][2]

Solubility

Practically insoluble in water.[3] Soluble in

organic solvents like ethanol, DMSO, and

chloroform.[3][5]
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Operational Plan: From Receipt to Disposal
A systematic approach ensures safety at every stage of the handling process.

Pre-Handling and Preparation
Ventilation: Always handle Ergosterol in a well-ventilated area.[2] For procedures that may

generate dust, such as weighing, use a chemical fume hood.

Area Designation: Designate a specific area for handling Ergosterol. Ensure the workspace

is clean and uncluttered.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas,

weigh boats), solvents, and waste containers are within reach inside the designated area.

Handling Procedures
Donning PPE: Put on all required PPE as specified in the table above.

Avoiding Dust: Handle the solid material carefully to avoid the formation of dust and

aerosols.[1][3][4]

Weighing: Weigh the powder in a chemical fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving, add the solid Ergosterol to the solvent slowly. If

preparing an aqueous solution, it is recommended to first dissolve Ergosterol in an organic

solvent like ethanol and then dilute with the aqueous buffer.[5] Aqueous solutions should not

be stored for more than one day.[5]

Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Clean all

equipment and the work surface to prevent cross-contamination.

Storage and Transport
Container: Keep the container tightly closed when not in use.[1][3]

Conditions: Store in a dry, cool, and well-ventilated place.[1][6] Recommended storage

temperatures are often refrigerated at 2-8°C.[2]
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Sensitivities: Ergosterol is sensitive to light, air, and moisture.[2][3][4] Protect from direct

light.[6] Storage under an inert gas is also recommended.[3][4]

Incompatibilities: Keep away from strong oxidizing agents, acids, and alkalis.[1][6]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1671047?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjanRqcHNmOG13bTdpaHRobWJybmpjZDZyOTBiIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTAyNjhfNTctODctNF9Fcmdvc3Rlcm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSjEwMjY4XzU3LTg3LTRfRXJnb3N0ZXJvbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3cb46c6def4e4aad9d380354a54ab16160787d8a/MetaSci_MSIJ10268_57-87-4_Ergosterol.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718040100000007504084876823870095/E6825_MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/45480?userType=undefined
https://astechireland.ie/sites/default/files/2024-01/SDB_1T9N_GB_EN.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718040100000007504084876823870095/E6825_MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/45480?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://astechireland.ie/sites/default/files/2024-01/SDB_1T9N_GB_EN.pdf
https://www.benchchem.com/product/b1671047?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671047?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjanRqcHNmOG13bTdpaHRobWJybmpjZDZyOTBiIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTAyNjhfNTctODctNF9Fcmdvc3Rlcm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSjEwMjY4XzU3LTg3LTRfRXJnb3N0ZXJvbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3cb46c6def4e4aad9d380354a54ab16160787d8a/MetaSci_MSIJ10268_57-87-4_Ergosterol.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718040100000007504084876823870095/E6825_MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/45480?userType=undefined
https://cdn.caymanchem.com/cdn/insert/19850.pdf
https://astechireland.ie/sites/default/files/2024-01/SDB_1T9N_GB_EN.pdf
https://www.benchchem.com/product/b1671047#personal-protective-equipment-for-handling-ergosterol
https://www.benchchem.com/product/b1671047#personal-protective-equipment-for-handling-ergosterol
https://www.benchchem.com/product/b1671047#personal-protective-equipment-for-handling-ergosterol
https://www.benchchem.com/product/b1671047#personal-protective-equipment-for-handling-ergosterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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